N-(6-bromobenzo[d]thiazol-2-yl)-3-phenyl-N-(pyridin-2-ylmethyl)propanamide

• IUPAC Name: N-(6-bromo-1,3-benzothiazol-2-yl)-3-phenyl-N-(pyridin-2-ylmethyl)propanamide
• InChI: InChI=1S/C22H18BrN3OS/c23-17-10-11-19-20(14-17)28-22(25-19)26(15-18-8-4-5-13-24-18)21(27)12-9-16-6-2-1-3-7-16/h1-8,10-11,13-14H,9,12,15H2
• InChI Key: DIZAPDOLGZYXGK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCC(=O)N(CC2=CC=CC=N2)C3=NC4=C(S3)C=C(C=C4)Br
• Molecular Formula: C22H18BrN3OS
• Molecular Weight: 452.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of a compound can be determined using various spectroscopic techniques. Unfortunately, the specific NMR data for “N-(6-bromobenzo[d]thiazol-2-yl)-3-phenyl-N-(pyridin-2-ylmethyl)propanamide” is not available in the retrieved data.

Chemical Reactions Analysis

The chemical reactions involving “this compound” are not explicitly mentioned in the available resources.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include its melting point, solubility, and spectroscopic data. Unfortunately, the specific physical and chemical properties for “this compound” are not available in the retrieved data.

Scientific Research Applications

Organometallic Chemistry Applications

The synthesis and structural characterization of copper(I) complexes using pyridine N-functionalized carbene ligands highlight the application of related compounds in organometallic chemistry. These complexes, prepared through interactions with Cu2O in chlorinated solvents, demonstrate the versatility of pyridine-based ligands in forming stable metal-ligand complexes with potential applications in catalysis and material science (Tulloch et al., 2001).

Synthesis of Heterocyclic Compounds

Research on the stepwise cycloaddition reaction of N-phenacylbenzothiazolium bromides with nitroalkenes leading to various thiazole derivatives emphasizes the compound's role in synthesizing novel heterocyclic structures. These reactions provide a pathway to diverse compounds with potential pharmaceutical applications (Jin et al., 2017).

Potential Therapeutic Applications

A study focused on the synthesis, molecular docking, and dynamic simulation of thiazole clubbed pyridine scaffolds as potential COVID-19 inhibitors showcases the pharmaceutical relevance of these compounds. By targeting the SARS-CoV-2 main protease, these synthesized compounds offer a promising approach to developing new antiviral drugs (Alghamdi et al., 2023).

Antimicrobial and Anticancer Activity

The antibacterial and nuclease activities of silver complexes of N-heterocyclic carbene (NHC) ligands derived from benzothiazolium and related compounds have been explored. These studies provide insights into the antimicrobial properties of these compounds, with potential applications in developing new antibacterial agents. Additionally, some compounds show promise in anticancer activity, suggesting further exploration in cancer therapy (Haque et al., 2014).

Mechanism of Action

Target of Action

The compound, N-(6-bromobenzo[d]thiazol-2-yl)-3-phenyl-N-(pyridin-2-ylmethyl)propanamide, is a thiazole derivative . Thiazoles are known to have diverse biological activities and can act as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules . .

Mode of Action

For instance, some thiazole derivatives have been found to exhibit antibacterial activity by inhibiting quorum sensing pathways in bacteria .

Biochemical Pathways

Thiazole derivatives can affect various biochemical pathways. For instance, they can inhibit the synthesis of certain proteins in bacteria, leading to their antibacterial activity . .

Result of Action

The result of the compound’s action would depend on its mode of action and the biochemical pathways it affects. For instance, if the compound exhibits antibacterial activity, it could lead to the death of bacterial cells . .

Biochemical Analysis

Biochemical Properties

The nature of these interactions can vary widely, depending on the specific structure of the thiazole derivative .

Cellular Effects

Thiazole derivatives have been reported to exhibit cytotoxic activity against human cancer cell lines . They can influence cell function by impacting cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

The molecular mechanism of action of N-(6-bromobenzo[d]thiazol-2-yl)-3-phenyl-N-(pyridin-2-ylmethyl)propanamide is not well-established. Thiazole derivatives can exert their effects at the molecular level through various mechanisms, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .

Temporal Effects in Laboratory Settings

Thiazole derivatives have been synthesized and evaluated for their in vitro cytotoxic activity against human cancer cell lines .

Metabolic Pathways

Thiazole derivatives are known to interact with various enzymes and cofactors .